Cas no 2386535-57-3 (1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate
• CAS No: 2386535-57-3
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• CID: 5778420
• PubChem ID: 25001518
• Update Time: 2025-06-20

1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2386535-57-3
• EN300-6738118
• 1-tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate
• 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate

• Inchi： 1S/C12H20FNO4/c1-12(2,3)18-11(16)14-7-8(13)5-6-9(14)10(15)17-4/h8-9H,5-7H2,1-4H3
• InChI Key： MSTQOXJWWVFRMI-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OC(C)(C)C)C(C(=O)OC)CC1

Computed Properties

• Exact Mass: 261.13763628g/mol
• Monoisotopic Mass: 261.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate

Introduction to 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate (CAS No: 2386535-57-3)

1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 2386535-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of multiple functional groups, including two carboxylate groups, a fluoro substituent, and tertiary butyl and methyl groups, makes this molecule a versatile scaffold for drug discovery and development.

The structural features of 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate contribute to its unique chemical properties and biological activities. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity in many pharmacological applications. This compound has been explored in the design of novel therapeutic agents targeting various biological pathways, including those involved in neurological disorders and cancer. Its dual carboxylate functionality also makes it an attractive intermediate for the synthesis of more complex molecules with tailored pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated piperidine derivatives due to their potential therapeutic benefits. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. The 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate structure exemplifies this trend, offering a promising platform for further chemical optimization.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes such as kinases and proteases, which play critical roles in signal transduction pathways associated with diseases like cancer and inflammatory conditions. The tert-butyl group provides steric hindrance, which can be exploited to improve selectivity over off-target proteins. Additionally, the methyl group at the 2-position introduces further conformational flexibility, allowing for fine-tuning of molecular interactions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can significantly influence a molecule's pharmacological properties by enhancing lipophilicity, reducing metabolic clearance, and improving binding affinity to biological targets. The 5-fluoropiperidine moiety in 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate aligns with these trends, making it a valuable candidate for preclinical studies. Several research groups have reported promising results using derivatives of this compound in animal models of disease.

Advances in synthetic methodologies have also facilitated the exploration of 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate and its analogs. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient access to complex fluorinated piperidines with high yields and purity. These advancements are crucial for accelerating the discovery process and bringing new therapeutic agents to market more rapidly.

The potential applications of 1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate extend beyond oncology and inflammation research. Emerging evidence suggests that this compound may have neuroprotective properties, making it relevant for investigating therapies against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modulate neurotransmitter systems while maintaining good central nervous system penetration is highly desirable in these contexts.

In conclusion,1-Tert-butyl 2-methyl 5-fluoropiperidine-1,2-dicarboxylate (CAS No: 2386535-57-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer multiple opportunities for designing novel drugs with improved efficacy and safety profiles. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an important role in addressing some of the most pressing challenges in medicine today.